methyl (2R,3S,4S,5R,6R)-5-acetyloxy-6-[(2R,3S,4R,5R,6S)-2-(benzoyloxymethyl)-6-methoxy-4-phenylmethoxy-5-(phenylmethoxycarbonylamino)oxan-3-yl]oxy-3-hydroxy-4-phenylmethoxyoxane-2-carboxylate

• Molecular Formula: C45H49NO15
• Molecular Weight: 843.9 g/mol
• IUPAC Name: methyl (2R,3S,4S,5R,6R)-5-acetyloxy-6-[(2R,3S,4R,5R,6S)-2-(benzoyloxymethyl)-6-methoxy-4-phenylmethoxy-5-(phenylmethoxycarbonylamino)oxan-3-yl]oxy-3-hydroxy-4-phenylmethoxyoxane-2-carboxylate
• InChI: InChI=1S/C45H49NO15/c1-28(47)58-40-38(55-25-30-18-10-5-11-19-30)35(48)39(42(50)52-2)61-44(40)60-36-33(27-56-41(49)32-22-14-7-15-23-32)59-43(53-3)34(37(36)54-24-29-16-8-4-9-17-29)46-45(51)57-26-31-20-12-6-13-21-31/h4-23,33-40,43-44,48H,24-27H2,1-3H3,(H,46,51)/t33-,34-,35+,36-,37-,38+,39-,40-,43+,44-/m1/s1
• InChI Key: XSFMVXZPFBUEBO-YJWSYKDRSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1[C@H]([C@@H]([C@@H](O[C@H]1O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)OC)COC(=O)C5=CC=CC=C5)C(=O)OC)O)OCC6=CC=CC=C6
• Canonical SMILES: CC(=O)OC1C(C(C(OC1OC2C(OC(C(C2OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)OC)COC(=O)C5=CC=CC=C5)C(=O)OC)O)OCC6=CC=CC=C6

Description

Methyl (2R,3S,4S,5R,6R)-5-acetyloxy-6-[(2R,3S,4R,5R,6S)-2-(benzoyloxymethyl)-6-methoxy-4-phenylmethoxy-5-(phenylmethoxycarbonylamino)oxan-3-yl]oxy-3-hydroxy-4-phenylmethoxyoxane-2-carboxylate is a complex organic compound. It features multiple functional groups, including esters, ethers, and hydroxyl groups, making it a molecule of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The process may start with the preparation of the core oxane structure, followed by the introduction of various substituents through reactions such as esterification, etherification, and acylation. Each step requires specific reagents and conditions, such as catalysts, solvents, and temperature control.

Industrial Production Methods

Industrial production of such complex molecules often involves optimizing the synthetic route to maximize yield and purity. This may include the use of automated synthesis equipment and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of ester groups to alcohols.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed depend on the specific reactions and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Potential use in drug development due to its complex structure.

Industry: May be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its interactions with molecular targets. It may bind to specific enzymes or receptors, altering their activity and triggering downstream effects. The pathways involved can include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

• Methyl (2R,3S,4S,5R,6R)-5-acetyloxy-6-[(2R,3S,4R,5R,6S)-2-(benzoyloxymethyl)-6-methoxy-4-phenylmethoxy-5-(phenylmethoxycarbonylamino)oxan-3-yl]oxy-3-hydroxy-4-phenylmethoxyoxane-2-carboxylate
• This compound

Uniqueness

This compound’s uniqueness lies in its specific arrangement of functional groups and stereochemistry, which can result in unique chemical and biological properties compared to similar molecules.